Cas no 955976-95-1 (2-{2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetohydrazide)

• Product Name: 2-{2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetohydrazide
• CAS No: 955976-95-1
• MDL: MFCD03012263
• CID: 4667449
• Update Time: 2025-06-09

2-{2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-[3-METHYL-5-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]-4-PHENYL-1,3-THIAZOL-5-YL)ACETOHYDRAZIDE
• 2-[2-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl]acetohydrazide
• 5-Thiazoleacetic acid, 2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-4-phenyl-, hydrazide
• 2-{2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetohydrazide

• MDL： MFCD03012263

Additional information on 2-{2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetohydrazide

Introduction to Compound with CAS No. 955976-95-1 and Product Name: 2-{2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetohydrazide

The compound with the CAS number 955976-95-1 and the product name 2-{2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetohydrazide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including pyrazole and thiazole, combined with functional groups such as acetohydrazide, makes this molecule a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. Heterocyclic structures are widely recognized for their diverse biological activities and are often found in active pharmaceutical ingredients (APIs). The compound in question, with its unique combination of 3-methyl, trifluoromethyl, and phenyl substituents, suggests a potential for enhanced binding affinity and selectivity towards biological targets. This is particularly relevant in the context of designing small-molecule inhibitors that can modulate enzyme activity and cellular processes.

One of the most compelling aspects of this compound is its structural complexity, which allows for multiple points of interaction with biological targets. The pyrazole ring, known for its stability and versatility in drug design, contributes to the molecule's ability to engage with various enzymes and receptors. Additionally, the thiazole moiety is another key structural feature that has been extensively studied for its pharmacological properties. Thiazole derivatives are well-documented for their antimicrobial, antiviral, and anti-inflammatory effects, making them valuable scaffolds for drug development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The incorporation of a trifluoromethyl group into the molecular structure can significantly influence the pharmacokinetic properties of a drug candidate. This substituent enhances metabolic stability, improves lipophilicity, and can also modulate receptor binding affinity. The presence of multiple fluorine atoms can lead to increased binding interactions with biological targets, thereby increasing the efficacy of the compound.

The acetohydrazide functional group is another critical feature of this compound that warrants further investigation. Acetohydrazides have been explored in various therapeutic contexts due to their ability to form hydrazones with aldehydes and ketones. This reactivity makes them useful intermediates in organic synthesis and has been leveraged in the development of drugs targeting metabolic pathways. The potential for this compound to interact with biological molecules via hydrazone formation opens up new avenues for therapeutic intervention.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug design. The compound under discussion exhibits a complex SAR profile due to its multifaceted structural features. Computational modeling and experimental studies have been instrumental in elucidating how different substituents influence the biological activity of heterocyclic compounds. By understanding these relationships, chemists can optimize molecular structures to enhance potency, selectivity, and pharmacokinetic properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired heterocyclic framework. These techniques not only facilitate the assembly of complex molecules but also allow for precise control over regioselectivity and stereoselectivity.

In conclusion, the compound with CAS No. 955976-95-1 and product name 2-{2-3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl-4-phenyl-1,3-thiazol-5-yl}acetohydrazide represents a significant contribution to the field of pharmaceutical chemistry. Its intricate molecular architecture and diverse functional groups make it a promising candidate for further exploration in drug discovery. Ongoing research efforts aim to harness its potential by investigating its interactions with biological targets and optimizing its pharmacological properties through structural modifications.